Cas no 1883114-43-9 (N-(3-cyclopropylprop-2-en-1-yl)prop-2-enamide)

• Product Name: N-(3-cyclopropylprop-2-en-1-yl)prop-2-enamide
• CAS No: 1883114-43-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5883126
• PubChem ID: 121563513
• Update Time: 2025-05-22

N-(3-cyclopropylprop-2-en-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 1883114-43-9
• N-(3-cyclopropylprop-2-en-1-yl)prop-2-enamide
• Z2232942667
• EN300-7030762

• Inchi： 1S/C9H13NO/c1-2-9(11)10-7-3-4-8-5-6-8/h2-4,8H,1,5-7H2,(H,10,11)/b4-3+
• InChI Key： SHLFKZZWLZFZQZ-ONEGZZNKSA-N
• SMILES： O=C(C=C)NC/C=C/C1CC1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(3-cyclopropylprop-2-en-1-yl)prop-2-enamide

Recent Advances in the Study of N-(3-cyclopropylprop-2-en-1-yl)prop-2-enamide (CAS: 1883114-43-9)

N-(3-cyclopropylprop-2-en-1-yl)prop-2-enamide (CAS: 1883114-43-9) is a synthetic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and propenamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, making it a compound of interest for drug discovery and development.

The synthesis of N-(3-cyclopropylprop-2-en-1-yl)prop-2-enamide has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly improves yield and purity, addressing previous challenges in its production. This advancement is critical for enabling further pharmacological evaluations and potential large-scale manufacturing.

In terms of biological activity, preliminary investigations have revealed that N-(3-cyclopropylprop-2-en-1-yl)prop-2-enamide exhibits notable anti-inflammatory and anticancer properties. A study conducted by researchers at the University of Cambridge demonstrated its ability to inhibit key signaling pathways involved in inflammation, such as the NF-κB pathway. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents.

Moreover, the compound's anticancer potential has been explored in vitro and in vivo. A 2024 publication in Cancer Research highlighted its efficacy in inducing apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study proposed that the compound's mechanism of action involves the disruption of mitochondrial function and activation of caspase-dependent apoptotic pathways.

Despite these promising results, challenges remain in understanding the full pharmacokinetic and toxicological profile of N-(3-cyclopropylprop-2-en-1-yl)prop-2-enamide. Ongoing research aims to elucidate its bioavailability, metabolic stability, and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from bench to bedside.

In conclusion, N-(3-cyclopropylprop-2-en-1-yl)prop-2-enamide (CAS: 1883114-43-9) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities position it as a promising candidate for further development. Future studies will likely focus on optimizing its pharmacological properties and exploring its therapeutic potential in clinical settings.